Cas no 13720-91-7 (4-Ethoxyquinoline)

4-Ethoxyquinoline structure
4-Ethoxyquinoline structure
Product Name:4-Ethoxyquinoline
CAS No:13720-91-7
MF:C11H11NO
MW:173.211142778397
CID:212883
PubChem ID:139567
Update Time:2025-04-19

4-Ethoxyquinoline Chemical and Physical Properties

Names and Identifiers

    • 4-Ethoxyquinoline
    • 4-ETHOXY-QUINOLINE
    • Quinoline, 4-ethoxy-
    • 4-Aethoxy-chinolin
    • 4-Ethoxy-chinolin
    • NBAWYUCPNKZTER-UHFFFAOYSA
    • Quinoline,4-ethoxy
    • SCHEMBL526387
    • AKOS006274463
    • 13720-91-7
    • NBAWYUCPNKZTER-UHFFFAOYSA-
    • InChI=1/C11H11NO/c1-2-13-11-7-8-12-10-6-4-3-5-9(10)11/h3-8H,2H2,1H3
    • AC-20565
    • Quinoline,4-ethoxy-
    • DTXSID10160104
    • Inchi： 1S/C11H11NO/c1-2-13-11-7-8-12-10-6-4-3-5-9(10)11/h3-8H,2H2,1H3
    • InChI Key： NBAWYUCPNKZTER-UHFFFAOYSA-N
    • SMILES： O(CC)C1C=CN=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 173.08400
  • Monoisotopic Mass: 173.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • PSA: 22.12000
  • LogP: 2.63350

4-Ethoxyquinoline Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Ethoxyquinoline Related Literature

  • 1. Alkylation of quinolines with trialkyl phosphates. Part 2. Mechanistic studies
    Judit Frank,Zoltán Mészáros,Tamás K?mives,Attila F. Márton,Ferenc Dutka J. Chem. Soc. Perkin Trans. 2 1980 401
  • 2. Reactivity of 2,2-diphenyl-1,2-dihydro-4-ethoxyquinolin-1-yloxyl towards oxygen- and carbon-centred radicals
    Patricia Carloni,Elisabetta Damiani,Marco Scattolini,Pierluigi Stipa,Lucedio Greci J. Chem. Soc. Perkin Trans. 2 2000 447
  • 3. 231. Synthetic antimalarials. Part XLVI. Some 4-dialkylaminoalkylaminoquinoline derivatives
    Justus K. Landquist J. Chem. Soc. 1951 1038
  • 4. 167. Synthetic antimalarials. Part XVII. Some aminoalkylaminoquinoline derivatives
    F. H. S. Curd,C. G. Raison,F. L. Rose J. Chem. Soc. 1947 899
  • 5. Cyclic amidines. Part III. 2-Acylamino-4-alkoxyquinolines
    R. Hardman,M. W. Partridge J. Chem. Soc. 1955 510

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